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Compound of Interest

Compound Name: Antimony pentasulfide

Cat. No.: B075353 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility of antimony
pentasulfide (Sb₂S₅) in various solvents. Due to the general lack of precise quantitative

solubility data in publicly available literature, this document focuses on qualitative solubility

characteristics and provides detailed experimental protocols for researchers to determine

quantitative solubility. The dissolution of antimony pentasulfide is often a reactive process,

and the key chemical pathways are illustrated.

Introduction
Antimony pentasulfide, also known as antimony red, is an inorganic compound with the

formula Sb₂S₅. It is a nonstoichiometric compound, and its commercial samples may contain

free sulfur.[1][2] Understanding its solubility is crucial for its application in various fields,

including pigments, vulcanization of rubber, and pyrotechnics. This guide synthesizes available

information on its solubility in aqueous and non-aqueous systems and provides methodologies

for its quantitative determination.

Qualitative Solubility Profile
Antimony pentasulfide is generally characterized by its low solubility in water and polar

organic solvents, but it readily dissolves in strong acids and alkaline solutions through chemical

reactions.
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Water and Organic Solvents: Antimony pentasulfide is insoluble in water and alcohol.[3][4]

Commercial samples can be purified by removing elemental sulfur through washing with

carbon disulfide, indicating its solubility in this nonpolar organic solvent.[1][2]

Acidic Solutions: It is soluble in concentrated strong acids, such as hydrochloric acid (HCl).

[1][5] The dissolution process is a chemical reaction that results in the formation of

antimony(III) chloride, hydrogen sulfide, and elemental sulfur.[5]

Alkaline Solutions: Antimony pentasulfide dissolves in alkali solutions, including caustic

alkalies (e.g., sodium hydroxide), alkali-metal carbonates, and ammonium hydrosulfide.[1][3]

[4] In alkali sulfide solutions, it forms thioantimonate salts, such as Schlippe's salt

(Na₃SbS₄·9H₂O).[5]

Data Presentation: Solubility of Antimony
Pentasulfide
Quantitative solubility data for antimony pentasulfide is not readily available in the reviewed

literature. The tables below summarize the qualitative solubility and provide a template for

researchers to record experimentally determined quantitative data.

Table 1: Qualitative Solubility of Antimony Pentasulfide
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Solvent Class Solvent Example Solubility Notes

Aqueous Water Insoluble [1][2][3]

Acids

Concentrated

Hydrochloric Acid

(HCl)

Soluble (with reaction)
Decomposes to form

SbCl₃, H₂S, and S.[5]

Bases/Alkalis
Sodium Hydroxide

(NaOH)
Soluble (with reaction)

Forms antimonates

and thioantimonates.

[3][6]

Alkali-metal

Carbonates
Soluble [3]

Ammonium

Hydrosulfide

((NH₄)HS)

Soluble [1][3]

Sodium Sulfide (Na₂S) Soluble (with reaction)
Forms thioantimonate

complexes.[5]

Organic
Alcohols (e.g.,

Ethanol)
Insoluble [3][7]

Carbon Disulfide

(CS₂)
Soluble

Often used to remove

sulfur impurities from

commercial Sb₂S₅.[1]

[2]

Table 2: Template for Quantitative Solubility Data of Antimony Pentasulfide

Solvent
Temperature
(°C)

Solubility (
g/100 mL)

Molar
Solubility
(mol/L)

Method of
Determination

e.g., Conc. HCl

e.g., 5M NaOH

e.g., CS₂
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Experimental Protocols
The following protocols are adapted from standard methods for determining the solubility of

inorganic compounds and can be applied to antimony pentasulfide.

4.1. Protocol for Determining Solubility in Acidic Media (e.g., Concentrated HCl) by Gravimetric

Method

This protocol is adapted from general gravimetric methods for solubility determination.[1][5][8]

Objective: To determine the mass of antimony pentasulfide that reacts and dissolves in a

given volume of concentrated hydrochloric acid at a specific temperature.

Materials:

Antimony pentasulfide (Sb₂S₅) powder

Concentrated hydrochloric acid (HCl)

Deionized water

Thermostatically controlled shaker bath

Fume hood

Gas-tight reaction vessel

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Analytical balance

Procedure:

Preparation: Place a known volume (e.g., 100 mL) of concentrated HCl into the gas-tight

reaction vessel. Place the vessel in the shaker bath set to the desired temperature (e.g., 25

°C) within a fume hood.
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Saturation: Add a pre-weighed excess amount of Sb₂S₅ to the HCl. An excess is necessary

to ensure saturation of the solution with the reaction products.

Equilibration: Seal the reaction vessel and agitate it in the shaker bath for a set period (e.g.,

24 hours) to allow the reaction to reach equilibrium. The dissolution of Sb₂S₅ in acid

produces toxic H₂S gas, so this must be performed in a well-ventilated fume hood.

Separation: After equilibration, cease agitation and allow any undissolved solid to settle.

Sampling: Carefully extract a known volume of the supernatant (the clear liquid) without

disturbing the solid residue.

Analysis: As the dissolution is a chemical reaction, direct evaporation to find the mass of

dissolved Sb₂S₅ is not feasible. Instead, the concentration of the resulting antimony(III)

chloride in the supernatant can be determined. This can be achieved by precipitating the

antimony as a different, insoluble compound, followed by filtration, drying, and weighing.

Calculation: From the mass of the precipitated antimony compound, calculate the

concentration of antimony in the supernatant. This can then be related back to the amount of

Sb₂S₅ that dissolved based on the stoichiometry of the reaction: 6 HCl + Sb2S5 → 2 SbCl3 +

3 H2S + 2 S.

4.2. Protocol for Determining Solubility in Alkaline Media (e.g., NaOH Solution) by

Spectroscopic Method

This protocol utilizes the colored nature of antimony pentasulfide and its soluble

thioantimonate products for spectroscopic determination.[9][10]

Objective: To determine the concentration of antimony pentasulfide that dissolves in a sodium

hydroxide solution by measuring the absorbance of the resulting colored solution.

Materials:

Antimony pentasulfide (Sb₂S₅) powder

Sodium hydroxide (NaOH) solutions of known concentration
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UV-Vis spectrophotometer

Cuvettes

Thermostatically controlled shaker

Centrifuge

Volumetric flasks and pipettes

Analytical balance

Procedure:

Calibration Curve: Prepare a series of standard solutions with known, low concentrations of

Sb₂S₅ dissolved in the NaOH solution. This may require a stock solution prepared by

dissolving a known mass of Sb₂S₅ in a larger volume of the solvent. Measure the

absorbance of each standard at the wavelength of maximum absorbance (λ_max) to

construct a calibration curve (Absorbance vs. Concentration).

Saturation: In several flasks, add an excess amount of Sb₂S₅ to a known volume of the

NaOH solution at the desired temperature.

Equilibration: Agitate the flasks for a sufficient time (e.g., 24-48 hours) to ensure equilibrium

is reached.

Separation: Centrifuge the suspensions to pellet the undissolved solid.

Sampling and Dilution: Carefully pipette a known volume of the clear supernatant. If the

solution is highly colored, a precise dilution with the NaOH solvent will be necessary to bring

the absorbance into the linear range of the calibration curve.

Measurement: Measure the absorbance of the diluted supernatant at λ_max.

Calculation: Using the calibration curve and accounting for the dilution factor, determine the

concentration of the dissolved antimony species in the saturated solution. This concentration

represents the solubility of Sb₂S₅ in that specific alkaline medium.
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Visualizations: Workflows and Reaction Pathways
The following diagrams illustrate the key processes involved in the dissolution and handling of

antimony pentasulfide.
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Is analysis
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Caption: General workflow for solubility determination.
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Caption: Dissolution of Sb₂S₅ in concentrated HCl.
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Caption: Dissolution of Sb₂S₅ in sodium sulfide.
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Caption: Workflow for high-purity Sb₂S₅ synthesis.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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